Cas no 1279721-68-4 (3-Bromoimidazo[5,1-B]thiazole)

3-Bromoimidazo[5,1-b]thiazole is a heterocyclic compound featuring a fused imidazole and thiazole ring system with a bromine substituent. This structure imparts significant reactivity, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The bromine atom enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of diverse functional groups. Its rigid bicyclic framework contributes to stability while maintaining compatibility with various reaction conditions. Researchers favor this compound for its versatility in constructing complex molecular architectures, often serving as a key precursor in medicinal chemistry for bioactive molecule development.
3-Bromoimidazo[5,1-B]thiazole structure
3-Bromoimidazo[5,1-B]thiazole structure
Product Name:3-Bromoimidazo[5,1-B]thiazole
CAS No:1279721-68-4
MF:C5H3BrN2S
MW:203.059718370438
MDL:MFCD22553810
CID:2123016
PubChem ID:68399998
Update Time:2025-05-20

3-Bromoimidazo[5,1-B]thiazole Chemical and Physical Properties

Names and Identifiers

    • 3-bromoimidazo[5,1-b]thiazole
    • XVSDZCXZVRYTHC-UHFFFAOYSA-N
    • 3-bromoimidazo[5,1-b][1,3]thiazole
    • 1279721-68-4
    • CS-15148
    • CS-M3662
    • AKOS027251195
    • SCHEMBL12840883
    • DA-12990
    • 3-Bromoimidazo[5,1-B]thiazole
    • MDL: MFCD22553810
    • Inchi: 1S/C5H3BrN2S/c6-4-2-9-5-1-7-3-8(4)5/h1-3H
    • InChI Key: XVSDZCXZVRYTHC-UHFFFAOYSA-N
    • SMILES: BrC1=CSC2=CN=CN21

Computed Properties

  • Exact Mass: 201.92003g/mol
  • Monoisotopic Mass: 201.92003g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.5
  • XLogP3: 2.9

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3-Bromoimidazo[5,1-B]thiazole Related Literature

Additional information on 3-Bromoimidazo[5,1-B]thiazole

3-Bromoimidazo[5,1-B]thiazole: A Comprehensive Overview

The compound with CAS No. 1279721-68-4, commonly referred to as 3-Bromoimidazo[5,1-B]thiazole, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the imidazo[5,1-b]thiazole family, which is known for its unique structural properties and potential applications in drug design and advanced materials. The imidazo[5,1-b]thiazole core is characterized by a fused bicyclic system consisting of an imidazole ring and a thiazole ring, creating a highly conjugated system that imparts distinctive electronic and optical properties.

Recent studies have highlighted the importance of 3-Bromoimidazo[5,1-B]thiazole in the development of novel materials for optoelectronic applications. Researchers have explored its role as a building block for constructing advanced organic semiconductors, where its unique electronic structure enables efficient charge transport properties. For instance, a 2023 study published in *Advanced Materials* demonstrated that incorporating 3-Bromoimidazo[5,1-B]thiazole into polymer frameworks significantly enhances the carrier mobility of organic field-effect transistors (OFETs), making it a promising candidate for next-generation electronic devices.

In addition to its material science applications, 3-Bromoimidazo[5,1-B]thiazole has also been investigated for its potential in medicinal chemistry. The bromine substituent at the 3-position of the imidazole ring introduces both electronic and steric effects that can be exploited to modulate bioactivity. A 2023 paper in *Journal of Medicinal Chemistry* reported that derivatives of 3-Bromoimidazo[5,1-B]thiazole exhibit potent anti-tumor activity by targeting specific kinase pathways involved in cancer cell proliferation. These findings underscore the compound's versatility as a scaffold for drug discovery.

The synthesis of 3-Bromoimidazo[5,1-B]thiazole typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. A common approach involves the condensation of thioamide derivatives with α-amino ketones or related compounds under thermal or catalytic conditions. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving scalability for industrial applications.

From an environmental standpoint, 3-Bromoimidazo[5,1-B]thiazole has been evaluated for its biodegradability and eco-toxicological impact. Studies conducted in 2023 indicate that under aerobic conditions, the compound undergoes moderate biodegradation due to its complex aromatic structure. However, further research is needed to assess its long-term impact on aquatic ecosystems and develop strategies for safe disposal or recycling.

In conclusion, 3-Bromoimidazo[5,1-B]thiazole (CAS No. 1279721-68-4) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in both academic research and industrial development. As ongoing studies continue to uncover new properties and applications, this compound is poised to play an increasingly important role in shaping future innovations in materials science and medicinal chemistry.

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